Cas no 5933-75-5 (ethyl 11-(4-iodophenyl)undecanoate)

• Product Name: ethyl 11-(4-iodophenyl)undecanoate
• CAS No: 5933-75-5
• MF: C₁₉H₂₉IO₂
• MW: 416.33683848381
• CID: 1617755
• PubChem ID: 22220
• Update Time: 2025-04-21

ethyl 11-(4-iodophenyl)undecanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 11-(4-iodophenyl)undecanoate
• DTXSID20274726
• 5933-75-5
• SCHEMBL9559017

• Inchi： 1S/C19H29IO2/c1-2-22-19(21)12-10-8-6-4-3-5-7-9-11-17-13-15-18(20)16-14-17/h13-16H,2-12H2,1H3
• InChI Key： BBFSXKUIVDQMIR-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CCCCCCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 416.12087
• Monoisotopic Mass: 416.121223
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 7.2

Experimental Properties

• Density: 1.264
• Boiling Point: 422.4°C at 760 mmHg
• Flash Point: 209.3°C
• Refractive Index: 1.528
• PSA: 26.3